Cas no 94313-71-0 (9-Octadecenoic acid(9Z)-, 1-carboxyethyl ester, ammonium salt (9CI))

• Product name: 9-Octadecenoic acid(9Z)-, 1-carboxyethyl ester, ammonium salt (9CI)
• CAS No: 94313-71-0
• MF: C₂₁H₄₁NO₄
• MW: 371.554547071457
• CID: 816735
• PubChem ID: 44150993

9-Octadecenoic acid(9Z)-, 1-carboxyethyl ester, ammonium salt (9CI) Chemical and Physical Properties

Names and Identifiers

• 9-Octadecenoic acid(9Z)-, 1-carboxyethyl ester, ammonium salt (9CI)
• AMMONIUM 1-CARBOXYLATOETHYL OLEATE
• azane,2-[(Z)-octadec-9-enoyl]oxypropanoic acid
• 94313-71-0
• EINECS 304-969-3

• Inchi： InChI=1S/C21H38O4.H3N/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-20(22)25-19(2)21(23)24;/h10-11,19H,3-9,12-18H2,1-2H3,(H,23,24);1H3/b11-10-;
• InChI Key： DNYVIYQZSALBTQ-GMFCBQQYSA-N
• SMILES： CCCCCCCCC=CCCCCCCCC(=O)OC(C)C(=O)O.N

Computed Properties

• Exact Mass: 371.30355879g/mol
• Monoisotopic Mass: 371.30355879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 18
• Complexity: 363
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.6Ų